PfDHODH Inhibitory Potency: >4,000-Fold Weaker than a Close Structural Analog
In a standardized Type 2 DHODH assay measuring orotate formation, 5-(5-fluoro-2-hydroxyphenyl)pyrimidin-2(1H)-one displayed an IC50 > 250,000 nM against Plasmodium falciparum DHODH, indicating negligible inhibition [1]. In contrast, a closely related analog from the same patent series (US8703811, compound 57) bearing a trifluoromethoxy group on the phenyl ring and an extended amide side chain exhibited an IC50 of 64 nM under identical assay conditions [2]. This represents a >3,900-fold difference in potency.
| Evidence Dimension | IC50 against PfDHODH |
|---|---|
| Target Compound Data | >250,000 nM |
| Comparator Or Baseline | US8703811 compound 57 (BDBM50379157): 64 nM |
| Quantified Difference | >3,906-fold |
| Conditions | Type 2 DHODH assay; direct measurement of orotate formation or chromogen reduction with DCIP; P. falciparum enzyme |
Why This Matters
This extreme potency differential confirms the compound is functionally inactive as a PfDHODH inhibitor, making it suitable as a negative control or a starting scaffold rather than a lead compound.
- [1] BindingDB. BDBM120282 (US8703811, 9). IC50 >2.50E+5 nM vs. P. falciparum DHODH. View Source
- [2] BindingDB. BDBM50379157 (US8703811, 57). IC50 64 nM vs. P. falciparum DHODH. View Source
